![molecular formula C20H25BrN2O3S B216246 2-(4-bromophenyl)-N-[4-(dipropylsulfamoyl)phenyl]acetamide](/img/structure/B216246.png)
2-(4-bromophenyl)-N-[4-(dipropylsulfamoyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromophenyl)-N-[4-(dipropylsulfamoyl)phenyl]acetamide, also known as BDA-410, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
2-(4-bromophenyl)-N-[4-(dipropylsulfamoyl)phenyl]acetamide exerts its therapeutic effects by inhibiting the activity of a protein called glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β activity by this compound leads to the activation of various signaling pathways that regulate cell survival and death.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes in the body. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), and increase the expression of anti-inflammatory cytokines, such as interleukin-10 (IL-10). Moreover, this compound can decrease the levels of amyloid-beta (Aβ) peptides, which are implicated in the pathogenesis of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
2-(4-bromophenyl)-N-[4-(dipropylsulfamoyl)phenyl]acetamide has several advantages for lab experiments, including its high potency and selectivity towards GSK-3β, which makes it an ideal tool for studying the role of GSK-3β in various diseases. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 2-(4-bromophenyl)-N-[4-(dipropylsulfamoyl)phenyl]acetamide. One of the potential applications of this compound is in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Further studies are needed to investigate the efficacy and safety of this compound in animal models of Alzheimer's disease and clinical trials in humans. Moreover, this compound has shown promising results in the treatment of cancer, and future studies could focus on its potential as a cancer therapeutic agent. Additionally, the development of new analogs of this compound with improved pharmacological properties could lead to the discovery of new therapeutic agents for various diseases.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential for therapeutic applications in various diseases. Its ability to inhibit GSK-3β activity and modulate various biochemical and physiological processes in the body makes it an ideal tool for studying the role of GSK-3β in disease pathogenesis. Further research is needed to fully understand the therapeutic potential of this compound and to develop new analogs with improved pharmacological properties.
Synthesis Methods
The synthesis of 2-(4-bromophenyl)-N-[4-(dipropylsulfamoyl)phenyl]acetamide involves the reaction of 4-bromoaniline with 4-(dipropylsulfamoyl)benzoyl chloride in the presence of a base to obtain the intermediate product, which is then further reacted with acetic anhydride to yield the final product. The overall yield of the synthesis process is approximately 50%.
Scientific Research Applications
2-(4-bromophenyl)-N-[4-(dipropylsulfamoyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. Studies have shown that this compound has anti-inflammatory properties, and it can inhibit the growth of cancer cells by inducing apoptosis. Moreover, this compound has been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.
properties
Molecular Formula |
C20H25BrN2O3S |
---|---|
Molecular Weight |
453.4 g/mol |
IUPAC Name |
2-(4-bromophenyl)-N-[4-(dipropylsulfamoyl)phenyl]acetamide |
InChI |
InChI=1S/C20H25BrN2O3S/c1-3-13-23(14-4-2)27(25,26)19-11-9-18(10-12-19)22-20(24)15-16-5-7-17(21)8-6-16/h5-12H,3-4,13-15H2,1-2H3,(H,22,24) |
InChI Key |
OTFUSRSULHNHII-UHFFFAOYSA-N |
SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Br |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.